Cas no 113544-16-4 (4H-Thiopyran-4-one,2-(methylthio)-6-phenyl-)

4H-Thiopyran-4-one, 2-(methylthio)-6-phenyl-, is a sulfur-containing heterocyclic compound with a thiopyranone core structure. Its key features include a phenyl substituent at the 6-position and a methylthio group at the 2-position, which enhance its utility in organic synthesis and pharmaceutical applications. The compound's structural framework makes it a valuable intermediate for the development of bioactive molecules, particularly in medicinal chemistry. Its stability and reactivity under controlled conditions allow for selective modifications, facilitating the synthesis of derivatives with potential biological activity. The presence of both sulfur and aromatic moieties contributes to its versatility in cross-coupling reactions and other synthetic transformations.
4H-Thiopyran-4-one,2-(methylthio)-6-phenyl- structure
113544-16-4 structure
Product Name:4H-Thiopyran-4-one,2-(methylthio)-6-phenyl-
CAS No:113544-16-4
MF:C12H10OS2
MW:234.337200641632
CID:135307
PubChem ID:13864700
Update Time:2025-05-28

4H-Thiopyran-4-one,2-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thiopyran-4-one,2-(methylthio)-6-phenyl-
    • 2-methylsulfanyl-6-phenylthiopyran-4-one
    • 2-Methylthio-6-phenyl-4H-thiopyran-4-one
    • 2-(methylthio)-6-phenyl-4-thiopyranone
    • 4H-Thiopyran-4-one,2-(methylthio)-6-phenyl
    • 113544-16-4
    • AKOS015912124
    • A803067
    • DTXSID40551480
    • MFCD09877814
    • 2-(Methylsulfanyl)-6-phenyl-4H-thiopyran-4-one
    • MDL： MFCD09877814
    • Inchi： 1S/C12H10OS2/c1-14-12-8-10(13)7-11(15-12)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key： IETMKYFYBRQFCW-UHFFFAOYSA-N
    • SMILES： S1C(=CC(C=C1C1C=CC=CC=1)=O)SC

Computed Properties

  • Exact Mass: 234.01700
  • Monoisotopic Mass: 234.01730729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 390.1°C at 760 mmHg
  • Flash Point: 173.7°C
  • Refractive Index: 1.672
  • PSA: 70.61000
  • LogP: 3.49720

4H-Thiopyran-4-one,2-(methylthio)-6-phenyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4H-Thiopyran-4-one,2-(methylthio)-6-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A112124-1g
2-Methylthio-6-phenyl-4H-thiopyran-4-one
 113544-16-4 95+%
1g
 $474.0 2024-04-26

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